Cas no 54768-73-9 ( )

• Product Name: &nbsp
• CAS No: 54768-73-9
• MF: C₇H₁₁ClN₄
• MW: 186.64203953743
• CID: 942788
• PubChem ID: 235447
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SR-01000645691
• 6-Chloro-N~4~-propylpyrimidine-2,4(1H,3H)-diimine
• NSC36832
• 6-chloro-4-N-propylpyrimidine-2,4-diamine
• 6-chloro-n4-propylpyrimidine-2,4-diamine
• SCHEMBL8597545
• NSC-36832
• 54768-73-9
• SR-01000645691-1
• CJLHKXMIVVKVIW-UHFFFAOYSA-N
• AKOS024337987
• DTXSID60970098
•  

• Inchi： 1S/C7H11ClN4/c1-2-3-10-6-4-5(8)11-7(9)12-6/h4H,2-3H2,1H3,(H3,9,10,11,12)
• InChI Key： CJLHKXMIVVKVIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)NCCC

Computed Properties

• Exact Mass: 186.06743
• Monoisotopic Mass: 186.067224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 2

Experimental Properties

• Density: 1.309
• Boiling Point: 407.4°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.625
• PSA: 63.83